Cas no 2060027-99-6 (2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile)

• Product Name: 2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile
• CAS No: 2060027-99-6
• MF: C₅H₅N₃OS
• MW: 155.177698850632
• MDL: MFCD30486514
• CID: 5173483
• PubChem ID: 125449956
• Update Time: 2025-06-22

2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-acetonitrile, 5-(hydroxymethyl)-
• 2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile

• MDL： MFCD30486514
• Inchi： 1S/C5H5N3OS/c6-2-1-4-7-8-5(3-9)10-4/h9H,1,3H2
• InChI Key： NUKFGXVAVVPDJR-UHFFFAOYSA-N
• SMILES： S1C(CO)=NN=C1CC#N

Additional information on 2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile

Introduction to 2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile (CAS No. 2060027-99-6)

2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2060027-99-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, a scaffold that is widely recognized for its utility in the development of various therapeutic agents. The presence of both a hydroxymethyl group and a nitrile functionality in its molecular structure imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The thiadiazole core is a six-membered aromatic ring consisting of two sulfur atoms and two nitrogen atoms alternated with carbon atoms. This arrangement confers a high degree of electronic delocalization, which can influence the compound's interaction with biological targets. In particular, thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The hydroxymethyl substituent at the 2-5 position introduces a polar hydrophilic region, enhancing solubility and potential binding affinity to hydrophilic sites on biological targets. Meanwhile, the acetonitrile moiety at the 2-position contributes to the molecule's overall polarity and can serve as a handle for further chemical modifications via nucleophilic addition or condensation reactions.

Recent advancements in medicinal chemistry have highlighted the importance of thiadiazole derivatives in drug discovery. Researchers have been exploring structural modifications to optimize pharmacokinetic profiles and enhance target specificity. The compound CAS No. 2060027-99-6, with its dual functional groups, presents an intriguing platform for such modifications. For instance, the hydroxymethyl group can be easily converted into other functional moieties such as ether linkages or ester derivatives, while the nitrile group can be reduced to an amine or converted into a carboxylic acid via hydrolysis. These transformations open up numerous possibilities for designing novel compounds with tailored biological activities.

In the context of contemporary research, thiadiazole-based compounds have been investigated for their potential role in modulating enzyme activity and receptor binding. Notably, some derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The electron-deficient nature of the thiadiazole ring, combined with the electron-withdrawing effect of the nitrile group, makes it an effective scaffold for designing molecules that can interact with biological targets through multiple non-covalent interactions. This characteristic is particularly valuable in developing small-molecule inhibitors that exhibit high selectivity and low toxicity.

The synthesis of 2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile involves multi-step organic transformations that highlight the compound's synthetic versatility. The construction of the thiadiazole ring typically proceeds via cyclocondensation reactions between appropriate precursors such as hydrazines or thioamides with α-haloketones or α-haloaldehydes. The introduction of the hydroxymethyl group can be achieved through reduction of a carbonyl-containing precursor or through nucleophilic addition to an aldehyde or ketone moiety. Finally, conversion of an amine or ester group into a nitrile typically involves cyanation reactions using reagents such as copper(I) cyanide or trimethylsilyl cyanide.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and material science. Thiadiazole derivatives are known to exhibit herbicidal and fungicidal properties, making them useful in crop protection formulations. Additionally, their ability to form coordination complexes with metal ions has led to exploration in catalysis and material science applications. The presence of both polar and non-polar functional groups in CAS No. 2060027-99-6 allows it to interact with diverse metal centers, potentially leading to novel catalytic systems.

From a computational chemistry perspective, molecular modeling studies have been employed to elucidate the binding modes of thiadiazole derivatives to biological targets such as enzymes and receptors. These studies often involve docking simulations that predict how the compound might interact with specific amino acid residues or binding pockets within a target protein. The results provide valuable insights into rational drug design strategies by identifying key interactions that contribute to binding affinity and selectivity. For instance, hydrogen bonding interactions between the hydroxymethyl group and polar residues on a target protein could be critical for stabilizing binding.

The environmental impact of using 2-5-(hydroxymethyl)-1,3,4-thiadiazol-2-ylacetonitrile as an intermediate or active ingredient also warrants consideration. Biodegradability studies have been conducted on various thiadiazole derivatives to assess their environmental persistence and potential toxicity profiles. While some derivatives exhibit moderate persistence under certain conditions, others demonstrate rapid degradation due to their susceptibility to microbial action or photolytic processes. Understanding these properties is essential for developing sustainable chemical processes that minimize environmental footprint while maintaining efficacy.

In conclusion,CAS No 2060027-99-6 represents a versatile chemical entity with significant potential in pharmaceutical research and beyond. Its unique structural features—combining a hydroxymethyl group with a nitrile functionality on a thiadiazole scaffold—make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents targeting various diseases including cancer and infectious disorders. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is poised to play an important role in future research endeavors.